Cas no 646052-77-9 (1,3-Isobenzofurandione, 4-ethynyl-)

1,3-Isobenzofurandione, 4-ethynyl- structure
646052-77-9 structure
Product Name:1,3-Isobenzofurandione, 4-ethynyl-
CAS No:646052-77-9
MF:C10H4O3
MW:172.136962890625
CID:421851
PubChem ID:45117214
Update Time:2025-04-19

1,3-Isobenzofurandione, 4-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 4-ethynyl-
    • 1,3-Isobenzofurandione,4-ethynyl-(9CI)
    • 4-ethynyl-2-benzofuran-1,3-dione
    • 646052-77-9
    • SCHEMBL108619
    • 4-Ethynylisobenzofuran-1,3-dione
    • 3-ethynyl phthalic anhydride
    • DTXSID90668572
    • Inchi: 1S/C10H4O3/c1-2-6-4-3-5-7-8(6)10(12)13-9(7)11/h1,3-5H
    • InChI Key: VCJUSEFXUWAMHH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C#C)C=2C1=O)=O

Computed Properties

  • Exact Mass: 172.01602
  • Monoisotopic Mass: 172.016043985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd